Cas no 898788-25-5 (3-(4-chlorophenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one)

• Product Name: 3-(4-chlorophenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one
• CAS No: 898788-25-5
• MF: C₁₆H₁₂ClF₃O
• MW: 312.714094161987
• MDL: MFCD03843483
• CID: 994337
• PubChem ID: 24726094
• Update Time: 2025-06-12

3-(4-chlorophenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one
• 3-(4-CHLOROPHENYL)-2'-TRIFLUOROMETHYLPROPIOPHENONE
• 898788-25-5
• AKOS016021965
• MFCD03843483
• DTXSID40644487
• 3-(4-Chlorophenyl)-1-[2-(trifluoromethyl)phenyl]-1-propanone

• MDL： MFCD03843483
• Inchi： 1S/C16H12ClF3O/c17-12-8-5-11(6-9-12)7-10-15(21)13-3-1-2-4-14(13)16(18,19)20/h1-6,8-9H,7,10H2
• InChI Key： RTTNJWMKHIWNOY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCC(C1C=CC=CC=1C(F)(F)F)=O

Computed Properties

• Exact Mass: 312.05300
• Monoisotopic Mass: 312.0528772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 5.17430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3-(4-chlorophenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one

Comprehensive Overview of 3-(4-chlorophenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one (CAS No. 898788-25-5)

The compound 3-(4-chlorophenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one (CAS No. 898788-25-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 4-chlorophenyl and trifluoromethylphenyl moieties, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

One of the key reasons for the growing interest in 3-(4-chlorophenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one is its role in the development of small-molecule therapeutics. The presence of the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, which are critical factors in optimizing drug candidates. Recent studies have highlighted its potential in addressing neurodegenerative diseases and inflammatory disorders, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, CAS No. 898788-25-5 serves as a versatile building block. Its propan-1-one backbone allows for further functionalization, enabling the creation of diverse derivatives. This adaptability is particularly relevant in the context of high-throughput screening and combinatorial chemistry, where researchers seek to rapidly identify novel compounds with desirable properties.

Environmental and sustainability considerations are also driving innovation around this compound. The 4-chlorophenyl group, while effective in enhancing bioactivity, has prompted investigations into green chemistry approaches to minimize ecological impact. Researchers are exploring catalytic methods and solvent-free reactions to synthesize 3-(4-chlorophenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one more sustainably, addressing the demand for eco-friendly synthesis in the chemical industry.

In the realm of material science, this compound has shown promise as a precursor for advanced polymers and coatings. Its aromatic structure contributes to thermal stability, making it suitable for applications in high-performance materials. Industries are particularly interested in its potential for creating UV-resistant coatings and electronic materials, which are critical for renewable energy technologies.

The analytical characterization of 3-(4-chlorophenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one relies heavily on techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for verifying purity and structural integrity, especially given the compound's use in sensitive applications. Quality control protocols emphasize the importance of batch-to-batch consistency, a topic frequently searched by professionals in the field.

Looking ahead, the demand for CAS No. 898788-25-5 is expected to rise, driven by its multifaceted applications. As the scientific community continues to uncover new uses for this compound, collaborations between academia and industry will be crucial in translating research findings into practical solutions. The integration of machine learning in compound optimization further underscores the evolving landscape of chemical innovation.